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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl 1,4-cyclohexanedicarboxylate (DMCD) is a cycloaliphatic diester that serves as a
crucial monomer and chemical intermediate in the synthesis of a variety of polymers and
pharmacologically active molecules. Its unique cyclic structure imparts desirable properties
such as thermal stability, weather resistance, and chemical resistance to the materials derived
from it. This guide provides a comprehensive overview of its chemical identity, properties,
synthesis, applications, and safety protocols, with a focus on its relevance in materials science
and drug discovery.

Chemical Identity and Synonyms

The compound exists as a mixture of cis and trans isomers, with the trans isomer often being
the focus for specific polymer applications due to the linear and rigid structure it imparts.
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Identifier Value

CAS Number (mixture of cis/trans) 94-60-0[1][2]

CAS Number (trans-isomer) 3399-22-2[3]

CAS Number (cis-isomer) 3399-21-1

Molecular Formula C10H1604[1][4]

Molecular Weight 200.23 g/mol [4]

IUPAC Name dimethyl cyclohexane-1,4-dicarboxylate[4]

Common Synonyms:

1,4-Cyclohexanedicarboxylic acid, dimethyl ester[1][2]

Dimethyl hexahydroterephthalate[4]

DMCD

1,4-Dimethyl cyclohexane-1,4-dicarboxylate

Physicochemical and Spectroscopic Data

The properties of Dimethyl 1,4-cyclohexanedicarboxylate can vary slightly depending on the
isomeric ratio. The data presented below is for the common mixture of isomers unless
otherwise specified.

Physical Properties
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Property Value Reference
Clear, colorless liquid after
melting; may be a partially

Appearance i ] [1]
crystalline solid at room
temperature.

Melting Point 24-27 °C [2]

Boiling Point 131-133 °C at 11 mmHg [1]

Density 1.111 g/mL at 25 °C [1]

Vapor Pressure

1 mmHg at 85 °C

[1]

Refractive Index (n20/D)

1.458

[1]

Water Solubility

Practically insoluble

[1]

LogP

2.29 at 30°C

[2]

Spectroscopic Data

Spectroscopy

Data Highlights

1H NMR

Spectral data available in the Sadtler Research

Laboratories spectral collection.[4]

IR Spectroscopy

Data available in the Sadtler Research

Laboratories IR prism collection.[4]

Mass Spectrometry

Electron ionization mass spectral data is
available through the NIST/EPA/MSDC Mass
Spectral Database.[4][5][6]

Synthesis and Manufacturing

The industrial production of Dimethyl 1,4-cyclohexanedicarboxylate is primarily achieved

through the catalytic hydrogenation of dimethyl terephthalate (DMT).[7] This process involves

the saturation of the aromatic ring of DMT.
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General Synthesis Workflow

The synthesis of DMCD from DMT is a two-step hydrogenation process. The first step involves
the hydrogenation of the benzene ring to yield DMCD, which can then be further hydrogenated
to produce 1,4-cyclohexanedimethanol (CHDM), another valuable monomer.[8]

(Dimethyl Terephthalate (DMT))

Hydrogenation of
benzene ring

G)imethyl 1,4-cyclohexanedicarboxylate (DMCDD

Hydrogenation of
ester group

(1,4—Cyc|ohexanedimethano| (CHDM))

Click to download full resolution via product page
Fig 1. General synthesis pathway from DMT to DMCD and CHDM.

Experimental Protocol: Hydrogenation of Dimethyl
Terephthalate

This protocol is based on established methods for the catalytic hydrogenation of DMT.

Materials:

Dimethyl terephthalate (DMT)

Methanol (solvent)

Supported ruthenium-rhenium bimetallic catalyst or Ru/Al2O3 catalyst

High-pressure reactor (autoclave) with stirring mechanism

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11432963/
https://www.benchchem.com/product/b047422?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Hydrogen gas source

Procedure:

e The high-pressure reactor is charged with DMT and methanol as the solvent.

o The supported catalyst (e.g., ruthenium-rhenium bimetallic catalyst) is added to the mixture.
e The reactor is sealed and purged with hydrogen gas three times to remove air.

e The reactor is pressurized with hydrogen to 2-5 MPa.

e The mixture is heated to a temperature of 30-120°C with continuous stirring.

e The reaction is allowed to proceed for 1-3 hours, with the progress monitored by techniques
such as gas chromatography.

e Upon completion, the reactor is cooled, and the pressure is carefully released.
e The reaction mixture is filtered to remove the catalyst.

e The solvent (methanol) is removed by distillation to yield crude Dimethyl 1,4-
cyclohexanedicarboxylate.

e The crude product can be purified by vacuum distillation.

Applications in Polymer Synthesis

A primary application of DMCD is in the production of high-performance polyesters. The
incorporation of the cyclohexane ring into the polymer backbone enhances properties such as
thermal stability, hydrolytic stability, and weather resistance.

Experimental Protocol: Synthesis of Poly(1,4-
cyclohexylenedimethylene-1,4-
cyclohexanedicarboxylate) (PCCD)

This protocol describes the melt polycondensation of 1,4-cyclohexanedimethanol (CHDM) and
1,4-cyclohexanedicarboxylic acid (CHDA), for which DMCD is a key precursor. The synthesis is
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a two-step process involving esterification and subsequent polycondensation.[9]
Materials:

e 1,4-Cyclohexanedimethanol (CHDM)

e 1,4-Cyclohexanedicarboxylic acid (CHDA)

 Titanium tetrabutoxide (TBT) as a catalyst

» Reaction vessel with a mechanical stirrer, nitrogen inlet, and a distillation column
e Heating mantle and temperature controller

e Vacuum pump

Procedure:

Step 1: Esterification

e CHDA and a slight molar excess of CHDM (e.g., a molar ratio of 1.004:1 CHDM:CHDA) are
charged into the reaction vessel.[9]

e The catalyst, TBT, is added.
e The reactor is purged with nitrogen.

e The mixture is heated to approximately 220°C with stirring (around 150 rpm) under a
nitrogen atmosphere.[9]

» Water, the byproduct of esterification, is continuously removed and collected.

e This stage is continued until the theoretical amount of water has been distilled off, indicating
the formation of low molecular weight oligomers.

Step 2: Polycondensation

o The temperature is raised to 275°C.[9]
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e Avacuum is gradually applied (reducing the pressure to below 1 torr) to facilitate the removal
of excess CHDM and promote the increase in molecular weight.

e The viscosity of the molten polymer will increase significantly. The reaction is monitored by
the torque on the stirrer.

e The reaction is considered complete when the desired melt viscosity is achieved, indicating
the formation of a high molecular weight polymer.

The resulting PCCD polymer is then extruded from the reactor and cooled.

Role in Drug Development: Inhibition of Soluble
Epoxide Hydrolase

Dimethyl 1,4-cyclohexanedicarboxylate is a valuable building block in the synthesis of
inhibitors for soluble epoxide hydrolase (sEH).[1][2] SEH is an enzyme that plays a role in the
metabolism of epoxyeicosatrienoic acids (EETs), which are signaling lipids with anti-
inflammatory and vasodilatory properties.[10] By inhibiting SEH, the levels of beneficial EETs
can be maintained, which has therapeutic potential for cardiovascular and inflammatory
diseases.[11][12]

Signaling Pathway of sEH and its Inhibition
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Fig 2. Role of sEH in EET metabolism and its inhibition.

Synthesis of sEH Inhibitors

The synthesis of sEH inhibitors often involves converting the ester groups of Dimethyl 1,4-
cyclohexanedicarboxylate into other functional groups, such as amides or ureas, which can
then be further modified. For example, cycloalkylamide derivatives have been prepared using
DMCD as a reactant for the development of sEH inhibitors.[1][2] A general scheme involves the
reaction of amines with derivatives of 1,4-cyclohexanedicarboxylic acid to form amide or urea
linkages that are crucial for binding to the sEH enzyme.
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Safety and Handling

Dimethyl 1,4-cyclohexanedicarboxylate is considered to be of low toxicity, but appropriate
safety precautions should always be taken in a laboratory or industrial setting.

Safety Aspect Recommendation

Weatr tightly fitting safety goggles.[3] In case of

Eye Protection ] ]
contact, rinse with plenty of water.[1]

Skin Protection Wear protective gloves and clothing.[1][3]

Avoid inhaling dust or vapors. Use in a well-

Inhalation ventilated area or with local exhaust ventilation.

[3]

Store in a cool, dry place in a tightly sealed

Storage )
container.[1]
) o Use dry chemical, carbon dioxide, or alcohol-
Fire Fighting .
resistant foam.[3]
Conclusion

Dimethyl 1,4-cyclohexanedicarboxylate is a versatile chemical with significant applications in
both polymer chemistry and medicinal chemistry. Its rigid, cyclic structure provides a unique
scaffold for creating materials with enhanced physical properties and for designing targeted
therapeutic agents. The information provided in this guide serves as a comprehensive resource
for professionals engaged in research and development in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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